Cas no 2227887-32-1 ((2S)-4-(2-chloro-6-methylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol
• CAS No: 2227887-32-1
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 6330394
• PubChem ID: 165967771
• Update Time: 2025-06-10

(2S)-4-(2-chloro-6-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol
• EN300-1979637
• 2227887-32-1

• Inchi： 1S/C11H15ClO/c1-8-4-3-5-11(12)10(8)7-6-9(2)13/h3-5,9,13H,6-7H2,1-2H3/t9-/m0/s1
• InChI Key： LBPOBNZSZNCNNO-VIFPVBQESA-N
• SMILES： ClC1=CC=CC(C)=C1CC[C@H](C)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol

Introduction to (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol (CAS No. 2227887-32-1)

(2S)-4-(2-chloro-6-methylphenyl)butan-2-ol (CAS No. 2227887-32-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The chiral center at the butan-2-ol position imparts enantiomeric specificity, which is crucial for optimizing biological activity and minimizing adverse effects.

The chemical structure of (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol consists of a butanol moiety substituted with a 2-chloro-6-methylphenyl group. The presence of the chiral center at the butanol position allows for the synthesis of enantiomerically pure forms, which can be critical for pharmacological studies. The compound's molecular formula is C₁₁H₁₅ClO, and its molecular weight is approximately 198.70 g/mol.

Recent research has focused on the potential of (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol effectively inhibits the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases.

In addition to its anti-inflammatory properties, (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol has shown potential in cancer research. A 2023 study in the journal Cancer Research reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The neuroprotective effects of (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol have also been explored. A recent study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress and prevent neuronal cell death induced by neurotoxic agents. These findings suggest that (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of enantiomerically pure forms of (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol is a critical step in its development as a pharmaceutical agent. Various synthetic routes have been reported, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). One such method involves the use of chiral phosphoric acid catalysts to promote asymmetric hydrogenation reactions, yielding the desired enantiomer with high selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further studies are needed to fully assess its therapeutic potential and to optimize dosing regimens for different indications.

In conclusion, (2S)-4-(2-chloro-6-methylphenyl)butan-2-ol (CAS No. 227887331) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and enantiomeric specificity make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.